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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides immediate, essential safety and logistical
information for the handling of 2,3-Dihydroxypropyl methacrylate (CAS: 5919-74-4), a
compound utilized in polymer chemistry and the development of drug delivery systems.[1][2]
Adherence to these guidelines is critical for minimizing risks and ensuring the integrity of your
research.

Hazard Identification and Personal Protective
Equipment (PPE)

2,3-Dihydroxypropyl methacrylate is classified with several hazards, necessitating the use of
appropriate personal protective equipment. It is known to cause serious eye irritation and skin
irritation.[3][4] Additionally, it may cause respiratory irritation and is suspected of damaging
fertility or the unborn child.[3][5]

Quantitative Safety Data Summary:
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Hazard Classification GHS Code Description
Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation

Category 2A

H319: Causes serious eye

irritation

Reproductive toxicity

Category 2

H361: Suspected of damaging
fertility or the unborn child

Specific target organ toxicity,

single exposure

Category 3

H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE):

Body Part Protection Standard/Specification
Safety glasses with side-
_ _ NIOSH (US) or EN 166 (EU)
Eyes/Face shields, chemical splash
) approved
goggles, face shield
] ] Select according to the
Chemical-resistant gloves )
) ) concentration and amount of
Skin (inspect before use), complete

protective suit

the dangerous substance at

the specific workplace.

Respiratory

Particle respirator for nuisance

exposures

Type P95 (US) or Type P1 (EU
EN 143)

General

Eyewash station and safety

shower

Should be readily accessible

Experimental Workflow for Handling 2,3-
Dihydroxypropyl Methacrylate

The following diagram outlines the procedural steps for the safe handling of 2,3-

Dihydroxypropyl methacrylate, from initial preparation to final disposal.
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Experimental Workflow for 2,3-Dihydroxypropyl Methacrylate

Preparation

Review Safety Data Sheet (SDS)

:

Ensure proper ventilation (fume hood)

,

Don Personal Protective Equipment (PPE)

Handling

Weigh/measure chemical in a designated area

:

Perform experimental procedure

Post-Experiment & Disposal

Decontaminate work surfaces

:

Dispose of contaminated PPE and waste in a sealed, labeled container

:

Arrange for professional waste disposal

Click to download full resolution via product page

Caption: Procedural workflow for safe handling of 2,3-Dihydroxypropyl methacrylate.
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Detailed Protocols

Handling and Storage:

Always handle 2,3-Dihydroxypropyl methacrylate in a well-ventilated area, preferably
within a chemical fume hood.[3][6]

Avoid contact with skin and eyes by wearing the appropriate PPE.[3]

After handling, wash hands and any exposed skin thoroughly.[5]

Store the compound in a tightly closed container in a cool, dry, and dark place, under an inert
atmosphere.[7] Recommended storage temperature is between 2-8°C.[3][7]

Accidental Release Measures:

In the event of a spill, evacuate personnel to a safe area.[3] Use personal protective equipment

and ensure adequate ventilation.[3] Avoid breathing vapors, mist, or gas.[3] Contain the spill

and collect the material with an inert absorbent. Place the collected material into a suitable,

closed container for disposal.[3] Do not allow the product to enter drains.[3]

First Aid Procedures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5]

In case of skin contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician if irritation persists.[3][5]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact
lenses if present and easy to do.[5] Seek immediate medical attention.[3][5]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3][5]

Disposal Plan

All waste containing 2,3-Dihydroxypropyl methacrylate must be treated as hazardous waste.
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o Dispose of the chemical and any contaminated materials through a licensed professional

waste disposal service.[3]

o Contaminated packaging should be disposed of as unused product.[3]

» Do not dispose of the material with household garbage or allow it to reach the sewage

system.[4]

Personal Protective Equipment (PPE) Logical

Relationship

The following diagram illustrates the relationship between the identified hazards and the

required personal protective equipment.

PPE Selection Based on Chemical Hazards

Identified Hazards

Eye Irritation (H319)

Skin Irritation (H315)

Reproductive Toxicity (H361)

Respiratory Irritation (H335)

l

Requireleersonal Protective Equiiment l

Safety Goggles/Face Shield Protective Gloves Protective Clothing Respiratory Protection

l

Click to download full resolution via product page

Caption: Relationship between hazards and required PPE for 2,3-Dihydroxypropyl

methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling 2,3-Dihydroxypropyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721761#personal-protective-equipment-for-
handling-2-3-dihydroxypropyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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